Cas no 898784-70-8 ( )
structure
Product Name:
CAS No:898784-70-8
MF:C12H16ClNO
MW:225.714542388916
CID:994289
PubChem ID:24723702
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-chloropyridin-4-yl)heptan-1-one
- 2-CHLORO-4-HEPTANOYLPYRIDINE
- 898784-70-8
- MFCD07699411
- AKOS016019121
- DTXSID50642136
-
-
- MDL： MFCD07699411
- Inchi： 1S/C12H16ClNO/c1-2-3-4-5-6-11(15)10-7-8-14-12(13)9-10/h7-9H,2-6H2,1H3
- InChI Key： XCKDHTMGUARVLY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CN=1)C(CCCCCC)=O
Computed Properties
- Exact Mass: 225.09200
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 3.88810
Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 202697-1g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 97% | 1g |
￡554.00 | 2022-03-01 | |
| Fluorochem | 202697-2g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 97% | 2g |
￡837.00 | 2022-03-01 | |
| Fluorochem | 202697-5g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 97% | 5g |
￡1702.00 | 2022-03-01 | |
| A2B Chem LLC | AD04213-1g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 97% | 1g |
$660.00 | 2024-04-19 | |
| A2B Chem LLC | AD04213-2g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 97% | 2g |
$973.00 | 2024-04-19 | |
| A2B Chem LLC | AD04213-5g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 97% | 5g |
$1932.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781630-1g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 98% | 1g |
￥30922.00 | 2024-04-26 | |
| Crysdot LLC | CD11023030-1g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 95+% | 1g |
$512 | 2024-07-19 | |
| Crysdot LLC | CD11023030-5g |
2-Chloro-4-heptanoylpyridine |
898784-70-8 | 95+% | 5g |
$1401 | 2024-07-19 |
Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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